N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride

• CAS No.: 821800-99-1
• Molecular Formula: C10H20ClNO2
• Molecular Weight: 221.72 g/mol
• IUPAC Name: N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride
• InChI: InChI=1S/C10H19NO2.ClH/c1-2-5-10(13)11-8-6-3-4-7-9(8)12;/h8-9,12H,2-7H2,1H3,(H,11,13);1H/t8-,9-;/m0./s1
• InChI Key: PIMJSLYCZVCIGY-OZZZDHQUSA-N
• Isomeric SMILES: CCCC(=O)N[C@H]1CCCC[C@@H]1O.Cl
• Canonical SMILES: CCCC(=O)NC1CCCCC1O.Cl

Description

N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride is a chemical compound with the molecular formula C10H20ClNO2. It is known for its unique structure, which includes a cyclohexyl ring with a hydroxyl group and a butanamide moiety. This compound is often used in research and industrial applications due to its interesting chemical properties and potential biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In industrial settings, the production of N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, ensuring that the compound can be produced in sufficient quantities for commercial use .

Chemical Reactions Analysis

Types of Reactions

N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amide group can participate in substitution reactions to form new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various acids and bases for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce various amine compounds .

Scientific Research Applications

N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-[(1S,2S)-2-hydroxycyclohexyl]butanamide;hydrochloride include:

• N-[(1S,2S)-2-hydroxycyclohexyl]acetamide
• N-[(1S,2S)-2-(dimethylamino)cyclohexyl]-N’-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]thiourea.

Uniqueness

What sets this compound apart from similar compounds is its specific combination of functional groups, which confer unique chemical and biological properties. This makes it a valuable compound for various research and industrial applications.